Cas no 62499-97-2 (2-Butene-1,4-diol, 1-phenyl-, (Z)-)

62499-97-2 structure
Product name:2-Butene-1,4-diol, 1-phenyl-, (Z)-
CAS No:62499-97-2
MF:C10H12O2
MW:164.201083183289
CID:442571
2-Butene-1,4-diol, 1-phenyl-, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 1-phenylbut-2-ene-1,4-diol
- 2-Butene-1,4-diol, 1-phenyl-, (Z)-
- 2-Butene-1,4-diol, 1-phenyl-, (2Z)-
-
- Inchi: 1S/C10H12O2/c11-8-4-7-10(12)9-5-2-1-3-6-9/h1-7,10-12H,8H2/b7-4-
- InChI Key: UUBXMRLXZDUIFJ-DAXSKMNVSA-N
- SMILES: C(C1=CC=CC=C1)(O)/C=C\CO
Computed Properties
- Exact Mass: 164.08376
Experimental Properties
- Density: 1.135±0.06 g/cm3(Predicted)
- Melting Point: 75 °C
- Boiling Point: 323.8±30.0 °C(Predicted)
- PSA: 40.46
- pka: 13.37±0.20(Predicted)
2-Butene-1,4-diol, 1-phenyl-, (Z)- Related Literature
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
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C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
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Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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